Cas no 898778-77-3 ( )

  structure
  structure
Product Name: 
CAS No:898778-77-3
MF:C15H17F3O
MW:270.290095090866
CID:994227
PubChem ID:24726649
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl-3-(3,4,5-trifluorophenyl)propan-1-one
    • CYCLOHEXYL 2-(3,4,5-TRIFLUOROPHENYL)ETHYL KETONE
    • AKOS016022076
    • CYCLOHEXYL2-(3,4,5-TRIFLUOROPHENYL)ETHYLKETONE
    • 898778-77-3
    • DTXSID10645042
    • MFCD03844073
    • 1-Cyclohexyl-3-(3,4,5-trifluorophenyl)-1-propanone
    •  
    • MDL： MFCD03844073
    • Inchi： 1S/C15H17F3O/c16-12-8-10(9-13(17)15(12)18)6-7-14(19)11-4-2-1-3-5-11/h8-9,11H,1-7H2
    • InChI Key： FVPZCJOPMSLDFY-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(C=1)CCC(C1CCCCC1)=O)F)F

Computed Properties

  • Exact Mass: 270.12300
  • Monoisotopic Mass: 270.12314965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.18590

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206791-1g
cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone
 898778-77-3 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206791-2g
cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone
 898778-77-3 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206791-5g
cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone
 898778-77-3 97%
5g
 ￡2025.00 2022-03-01
A2B Chem LLC
AH91424-1g
Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone
 898778-77-3 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91424-2g
Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone
 898778-77-3 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91424-5g
Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone
 898778-77-3 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1783057-1g
Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone
 898778-77-3 98%
1g
 ￥25245.00 2024-04-26

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